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Compound of Interest

Compound Name: o-Tolidine

Cat. No.: B045760 Get Quote

Introduction

o-Tolidine, chemically known as 3,3'-dimethyl-[1,1'-biphenyl]-4,4'-diamine (CAS No. 119-93-7),

is an aromatic diamine that has historically served as a crucial intermediate in the synthesis of

a wide range of dyes and pigments.[1] Its molecular structure, featuring two primary amine

groups on a biphenyl backbone, allows for the creation of complex and stable chromophores,

resulting in vibrant and durable colors.[1] Primarily used in the production of azo dyes, o-
Tolidine-based colorants have found extensive applications in the textile, leather, paper, and

ink industries.[1][2][3]

However, it is imperative to note that o-Tolidine is classified as a hazardous substance and a

suspected human carcinogen (IARC Group 2B).[1] Consequently, its use has declined in many

regions, and strict safety protocols are mandatory when handling this compound. These notes

are intended for research and industrial professionals well-versed in chemical safety

procedures.

Physicochemical Properties of o-Tolidine

A summary of the key physical and chemical properties of o-Tolidine is presented below.
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Property Value Reference

Chemical Formula C₁₄H₁₆N₂ [1]

Molecular Weight 212.29 g/mol [1]

Appearance
Light brown powder or

crystalline solid
[1][4]

Melting Point 128-131 °C [1]

Boiling Point ~300.5 °C [1]

Solubility
Limited in water; soluble in

alcohol, ether, and dilute acids
[1]

Core Synthesis Chemistry: From o-Tolidine to Azo
Dyes
The synthesis of azo dyes from o-Tolidine is a two-step process involving tetrazotization

followed by an azo coupling reaction.[5]

Tetrazotization: This initial step converts the two primary aromatic amine groups of o-
Tolidine into highly reactive diazonium salts. The reaction is typically carried out in an acidic

medium (e.g., hydrochloric acid) with sodium nitrite at low temperatures (0-5 °C) to ensure

the stability of the resulting tetrazonium salt.

Azo Coupling: The tetrazonium salt then acts as an electrophile and reacts with a coupling

component.[6] Coupling components are electron-rich aromatic compounds, such as

phenols, naphthols, or aromatic amines.[5] The selection of the coupling component is

critical as it determines the final color and properties of the dye. By coupling at both

diazonium groups, large, conjugated systems are formed, which are responsible for the

intense color of the resulting dye.

General Workflow for o-Tolidine Dye Synthesis
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Step 1: Tetrazotization

Step 2: Azo Coupling Step 3: Isolation & Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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